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Compound of Interest

Compound Name: 3,3'-Dichlorobisphenol A

CAS No.: 79-98-1

Cat. No.: B029914

Get Quote

Introduction: The Analytical Imperative for 3,3'-
Dichlorobisphenol A (DCBPA) Detection
Bisphenol A (BPA) is a well-documented endocrine-disrupting chemical, leading to tightened

regulations and its gradual replacement in consumer products.[1][2] However, this has led to

the increased use of BPA analogues, which may exhibit similar or even greater biological

activity.[2] Furthermore, chlorinated derivatives of BPA can form during water disinfection

processes, creating a new class of contaminants.[3] Among these, 3,3'-Dichlorobisphenol A
(DCBPA) is a significant chlorinated BPA derivative found in various environmental and

biological matrices.[3] Its potential for endocrine disruption necessitates robust and sensitive

analytical methods for its detection and quantification to ensure consumer safety and

environmental monitoring.[1] This application note provides a comprehensive guide for the

determination of DCBPA, focusing on a validated Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) workflow.

Chemical Profile: 3,3'-Dichlorobisphenol A
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It is crucial to understand the chemical properties of DCBPA to develop effective analytical

methods.

Molecular Formula: C₁₅H₁₄Cl₂O₂[4]

Molecular Weight: 297.18 g/mol [4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b029914?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029914?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

